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Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

The table below summarizes the key quantitative data available for Tofimilast and other PDE4 inhibitors for

comparison.
Primar Clinical
Inhibitor Reported ICso . . y .
Comparative Context Administration Development
Name Value
Route Status
Tofimilast 140 nM [1] [2] Described as the least Inhaled [1] [2] Development
(CP-325,366) potent among the discontinued due to
reviewed inhaled PDE4 lack of efficacy in
inhibitors [1] [2]. clinical trials [1] [2].
Roflumilast 0.7-0.9nM A non-selective, orally Oral [4] Approved for severe
(for various administered PDE4 COPD [4].
PDE4A/B inhibitor used as a
isoforms) [3] benchmark for potency
[4] [3].
Cilomilast 74 nM [5] A PDE4D-selective Oral [3] Development
inhibitor; development discontinued [3].

was terminated due to
side effects [3].
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o Primary Clinical

Inhibitor Reported ICso . o .

Comparative Context Administration Development
Name Value

Route Status
GSK256066 0.0032 nM Described as an Inhaled [1] [5] Development
(3.2 pM) [5] exceptionally high- reportedly
affinity and potent discontinued [1].

inhaled inhibitor [5].

Experimental Context & Protocols

The provided ICso value for Tofimilast is typically derived from cell-free enzyme-based potency assays
that measure the concentration of a compound required to inhibit half of the PDE4 enzyme's activity in a

purified system [1] [2].

A standard protocol involves:

e Enzyme Source: Using purified recombinant human PDE4 enzyme (e.g., PDE4B) [5].

¢ Reaction Conditions: The assay is conducted in a buffer containing divalent metal ions (e.g., Mg?*
and Zn2%), which are indispensable for the catalytic activity of PDEs [6].

¢ Substrate: A known concentration of CAMP spiked with a trace amount of radioactive [3H]-cCAMP.

¢ Inhibition Measurement: The reaction is initiated by adding the enzyme to the substrate-inhibitor
mixture. After a fixed incubation period, the reaction is stopped, and the amount of hydrolyzed product
is quantified. The percentage of enzyme activity at various inhibitor concentrations is used to
calculate the ICso value [5].

It is important to note that direct comparison between molecules can be complicated as data is often

generated in different labs using different PDE4 enzymes and experimental protocols [1] [2].

Clinical Development Context

Tofimilast was developed as an inhaled PDE4 inhibitor with the goal of maximizing therapeutic effects in
the lung while minimizing systemic exposure and the class-related side effects (like nausea and emesis)

associated with oral administration [4] [1].
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Despite this rationale, clinical trials for Tofimilast in patients with mild asthma, persistent asthma, and
GOLD stage II/II1 COPD failed to demonstrate efficacy at any dose, leading to the discontinuation of its
development [1] [2].

PDE4 Inhibition in Respiratory Disease

The diagram below illustrates the core mechanism of action of PDE4 inhibitors like Tofimilast in the context

of airway inflammation.
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Research Implications

The case of Tofimilast highlights several key points for drug development:
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e Potency is not the sole determinant of success: Despite its measurable ICso, Tofimilast failed in
clinical trials, while the less potent but orally available Roflumilast gained approval [1] [3].

¢ Challenge of the inhaled route: Other potent inhaled PDE4 inhibitors, like UK-500,001 and
GSK256066, also faced clinical setbacks due to lack of efficacy or safety concerns, suggesting
significant challenges in achieving sufficient drug concentration and retention in the target lung tissue

[1] [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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